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Cat. No.: B075893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium
tetrafluoroborate (KBF₄) as an additive in the fabrication of perovskite solar cells (PSCs). The

inclusion of KBF₄ has been demonstrated to significantly enhance device performance and

stability through defect passivation, improved crystallinity, and optimized charge transport. This

document outlines the underlying mechanisms, presents key performance data, and offers

detailed experimental protocols for the incorporation of KBF₄ in PSCs.

Introduction
Potassium tetrafluoroborate (KBF₄) has emerged as a critical additive in the advancement of

perovskite solar cell technology. Its dual-functionality, with both the potassium (K⁺) cation and

the tetrafluoroborate (BF₄⁻) anion contributing to the enhancement of the perovskite film,

addresses several key challenges in PSC fabrication. The K⁺ ions have been shown to

passivate grain boundaries and suppress ion migration, a common source of instability in

perovskite materials.[1][2][3] Concurrently, the highly electrophilic BF₄⁻ anion can be

incorporated into the perovskite lattice, which helps to enlarge grain size, improve crystallinity,

and passivate defects.[1][2][3] These synergistic effects lead to a reduction in non-radiative

recombination and an overall improvement in the power conversion efficiency (PCE) and

operational stability of the solar cells.[4][5]
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Mechanism of Action
The beneficial effects of KBF₄ in perovskite solar cells can be attributed to the distinct roles of

its constituent ions:

Potassium Cation (K⁺): The K⁺ ions tend to occupy interstitial sites within the perovskite

lattice and accumulate at grain boundaries.[2][6] This strategic positioning helps to passivate

defects and inhibit the migration of halide ions, which is a significant degradation pathway in

perovskite films.[1][2][3]

Tetrafluoroborate Anion (BF₄⁻): The BF₄⁻ anion plays a crucial role in improving the quality

of the perovskite crystal structure.[2] Its incorporation into the perovskite lattice can lead to

lattice relaxation and an increase in grain size.[2] Furthermore, the strong electron-binding

energy and high electrophilicity of the BF₄⁻ group can influence the electronic structure at

interfaces, such as the hole transport layer, leading to improved charge extraction and

reduced recombination.[7]

The combined action of K⁺ and BF₄⁻ results in a significant reduction in trap defect density and

an increase in carrier lifetime, leading to enhanced photovoltaic performance.[1][2][3]

Quantitative Performance Enhancements
The introduction of KBF₄ as an additive has a demonstrable impact on the key performance

metrics of perovskite solar cells. The following table summarizes the quantitative improvements

observed in various studies.
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Performance
Metric

Without KBF₄ With KBF₄ Improvement Reference

Power

Conversion

Efficiency (PCE)

13.99% 16.04% 14.65% [1][2]

16.75% 19.76% 17.97% [4]

~21.62% ~23.44% ~8.42% [4]

Open-Circuit

Voltage (VOC)
- 1.13 V - [7]

- 1.21 V - [6]

Trap Defect

Density
8.0 x 10¹⁵ cm⁻³ 3.9 x 10¹⁵ cm⁻³

51.25%

reduction
[1][2][3]

Carrier Lifetime 108.52 ns 234.72 ns
116.29%

increase
[1][2][3]

Experimental Protocols
The following are detailed protocols for the incorporation of KBF₄ into perovskite solar cells,

synthesized from multiple research sources.

Protocol 1: KBF₄ as an Additive in the Perovskite
Precursor Solution
This protocol describes the introduction of KBF₄ directly into the perovskite precursor solution

for the fabrication of flexible p-i-n perovskite solar cells.

Materials:

Lead iodide (PbI₂)

Methylammonium iodide (MAI)

Potassium tetrafluoroborate (KBF₄)
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N,N-Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Substrates (e.g., ITO-coated PET)

Hole transport layer (HTL) material (e.g., PEDOT:PSS)

Electron transport layer (ETL) material (e.g., PCBM)

Top electrode material (e.g., Ag)

Equipment:

Spin coater

Hotplate

Glovebox with a nitrogen atmosphere

Solar simulator

Source measure unit

Procedure:

Substrate Preparation:

Clean the ITO-coated PET substrates by sequential sonication in detergent, deionized

water, acetone, and isopropanol.

Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition:

Spin-coat the HTL material (e.g., PEDOT:PSS) onto the cleaned substrates.

Anneal the substrates at the recommended temperature for the HTL material (e.g., 150 °C

for 10 minutes).
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Perovskite Precursor Solution Preparation:

Prepare the control perovskite precursor solution by dissolving PbI₂ and MAI in a mixture

of DMF and DMSO (e.g., 9:1 v/v).

For the KBF₄-modified solution, add KBF₄ to the precursor solution at a specific

concentration (e.g., 1-3 mg/mL).[1] Stir the solution until the KBF₄ is fully dissolved.

Perovskite Film Deposition:

Transfer the substrates with the HTL into a nitrogen-filled glovebox.

Spin-coat the perovskite precursor solution (with or without KBF₄) onto the HTL at a speed

of 4000 rpm for 30 seconds.[1]

During the spin-coating, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning

substrate to induce crystallization.

Anneal the perovskite films at 100 °C for 10 minutes.

Electron Transport Layer (ETL) and Electrode Deposition:

Spin-coat the ETL material (e.g., PCBM) on top of the perovskite layer.

Anneal the ETL layer at the recommended temperature.

Finally, deposit the top metal electrode (e.g., Ag) by thermal evaporation through a shadow

mask to define the active area of the device.

Protocol 2: KBF₄ for Interfacial Modification of the Hole
Transport Layer
This protocol details the use of KBF₄ to modify the surface of a nickel oxide (NiOₓ) hole

transport layer in an inverted planar perovskite solar cell.

Materials:

Potassium tetrafluoroborate (KBF₄)
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Deionized water

NiOₓ precursor solution

Perovskite precursor solution

Substrates (e.g., FTO-coated glass)

Procedure:

Substrate and NiOₓ HTL Preparation:

Clean the FTO-coated glass substrates.

Deposit the NiOₓ layer onto the substrates using a suitable method (e.g., spin-coating of a

precursor solution followed by annealing).

KBF₄ Interfacial Layer Deposition:

Prepare a dilute aqueous solution of KBF₄.

Spin-coat the KBF₄ solution onto the surface of the NiOₓ layer.

Anneal the substrate to remove the solvent and form a thin KBF₄ modification layer.

Perovskite Layer Deposition:

Deposit the perovskite active layer on top of the KBF₄-modified NiOₓ layer using a one-

step or two-step deposition method as described in Protocol 1.

Completion of the Device:

Deposit the electron transport layer and the top electrode as described in the previous

protocol to complete the solar cell device.

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps in the fabrication of a perovskite solar cell using

KBF₄ as an additive in the precursor solution.

Preparation Fabrication (in Glovebox) Characterization

Substrate Cleaning HTL Deposition
(e.g., PEDOT:PSS)

Perovskite Precursor
Preparation (+KBF₄)

Perovskite
Spin-Coating Annealing ETL Deposition

(e.g., PCBM)
Top Electrode

Deposition
J-V Measurement
(Solar Simulator)

Click to download full resolution via product page

Caption: Experimental workflow for perovskite solar cell fabrication with KBF₄.

Mechanism of KBF₄ Action
This diagram illustrates the dual role of potassium tetrafluoroborate in enhancing the quality

of the perovskite film.
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Caption: Dual-action mechanism of KBF₄ in perovskite films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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